Cas no 90417-40-6 (2(1H)-Quinoxalinone,3-methyl-, 4-oxide)

• Product name: 2(1H)-Quinoxalinone,3-methyl-, 4-oxide
• CAS No: 90417-40-6
• MF: C₉H₈N₂O₂
• MW: 176.17202
• CID: 798338
• PubChem ID: 13167982

2(1H)-Quinoxalinone,3-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3-methyl-, 4-oxide
• 2(1H)-Quinoxalinone,3-methyl-,4-oxide(7CI,9CI)
• 3-methyl-4-oxido-1H-quinoxalin-4-ium-2-one
• 3-METHYLQUINOXALIN-2(1H)-ONE 4-OXIDE
• DTXSID10524308
• 90417-40-6
• 3-Methyl-4-oxo-4lambda~5~-quinoxalin-2(1H)-one

• Inchi： InChI=1S/C9H8N2O2/c1-6-9(12)10-7-4-2-3-5-8(7)11(6)13/h2-5H,1H3,(H,10,12)
• InChI Key： RSZXMPZLUSEXBR-UHFFFAOYSA-N
• SMILES： CC1=[N+](C2=CC=CC=C2NC1=O)[O-]

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 57.8Ų